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Compound of Interest

Compound Name: Bismuth titanate

Cat. No.: B577264 Get Quote

In the realm of piezoelectric materials, both bismuth titanate (Bi4Ti3O12) and barium titanate

(BaTiO3) have carved out significant niches. While both are lead-free alternatives to the widely

used lead zirconate titanate (PZT), their distinct structural and piezoelectric characteristics

make them suitable for different applications. This guide provides a detailed comparison of their

key properties, supported by experimental data, to aid researchers and scientists in selecting

the appropriate material for their specific needs.

At a Glance: Key Property Comparison
The following table summarizes the core piezoelectric and physical properties of bismuth
titanate and barium titanate, offering a clear quantitative comparison.
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Property
Bismuth Titanate
(Bi4Ti3O12)

Barium Titanate (BaTiO3)

Piezoelectric Coefficient (d33)
20 - 40 pC/N (undoped and

doped)[1]

190 - 470 pC/N (undoped and

doped)[2][3]

Curie Temperature (Tc) ~675 °C[4] 120 - 130 °C[5][6][7]

Electromechanical Coupling

Factor (kp)
~0.2 ~0.35 - 0.51[2][8]

Crystal Structure Aurivillius (Layered Perovskite) Perovskite

Spontaneous Polarization (Pr) ~4 µC/cm² 15 - 26 µC/cm²[5]

In-Depth Analysis of Piezoelectric Performance
Bismuth Titanate (Bi4Ti3O12): The High-Temperature Performer

Bismuth titanate is a member of the Aurivillius family of layered perovskites. Its most notable

characteristic is its exceptionally high Curie temperature of approximately 675°C, which makes

it an excellent candidate for piezoelectric sensors and actuators operating in high-temperature

environments.[4]

However, the piezoelectric coefficient (d33) of pure bismuth titanate is relatively modest,

typically in the range of 7-9 pC/N. Significant research has been dedicated to enhancing its

piezoelectric properties through doping. For instance, co-doping with elements like Niobium

(Nb) and Cerium (Ce) has been shown to dramatically increase the d33 value. A notable

example is a Bi3.97Ce0.03Ti2.98(WNb)0.01O12 ceramic, which exhibited a giant piezoelectric

coefficient of 40.2 pC/N while maintaining a high Curie temperature of 657°C.[1] Another study

on Bi4Ti2.97(Cr1/3Ta2/3)0.03O12 ceramics reported a d33 of 26 pC/N with a Tc of 687°C.[1]

The electromechanical coupling factor (kp) of bismuth titanate is generally lower than that of

barium titanate.

Barium Titanate (BaTiO3): The Versatile Workhorse

Barium titanate is a classic perovskite ferroelectric material and one of the first piezoelectric

ceramics to be discovered.[9] Its primary advantages are its strong piezoelectric effect at room
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temperature and its relatively simple, well-understood crystal structure. The piezoelectric

coefficient (d33) of barium titanate can vary significantly depending on factors such as grain

size, doping, and processing conditions.[2] Values for undoped BaTiO3 are often cited around

191 pC/N, while doped varieties, for instance with Zirconium (Zr) or Hafnium (Hf), can exhibit

d33 values in the range of 290-470 pC/N.[2][3]

The major limitation of barium titanate is its relatively low Curie temperature, which is typically

between 120°C and 130°C.[5][6][7] This restricts its use in applications where temperatures will

exceed this range. The electromechanical coupling factor (kp) of BaTiO3 is moderate, with

values around 0.35, though this can be improved through various material engineering

strategies.[2]

Crystal Structure Comparison
The differing piezoelectric properties of bismuth titanate and barium titanate are

fundamentally linked to their crystal structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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